Cas no 2171997-79-6 (Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate)

• Product Name: Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate
• CAS No: 2171997-79-6
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5566179
• PubChem ID: 165595628
• Update Time: 2025-06-23

Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate
• 2171997-79-6
• EN300-1633086
• Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate

• Inchi： 1S/C13H22O3/c1-11(2)4-8-13(15,9-5-11)12(6-7-12)10(14)16-3/h15H,4-9H2,1-3H3
• InChI Key： RFDSWIJPHFQTFG-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)CC1)C1(C(=O)OC)CC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate

Research Briefing on Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate (CAS: 2171997-79-6)

Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate (CAS: 2171997-79-6) is a cyclopropane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by a hydroxy-substituted dimethylcyclohexyl group and a cyclopropane ring bearing a methyl ester, presents intriguing possibilities for drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for novel bioactive molecules.

The synthesis of Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate has been optimized in recent publications, with a focus on achieving high yield and enantioselectivity. A 2023 study published in the Journal of Organic Chemistry detailed a novel catalytic asymmetric synthesis route utilizing chiral palladium complexes, which provided the target compound in >90% yield and 98% enantiomeric excess (ee). This advancement is significant for scaling up production and ensuring the availability of enantiomerically pure material for biological testing.

In terms of biological activity, preliminary screening data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicate that this compound exhibits moderate inhibitory activity against several cytochrome P450 enzymes, particularly CYP3A4 (IC50 = 3.2 μM). This suggests potential utility as a metabolic modulator or as a lead compound for developing more potent inhibitors. Molecular docking studies have revealed that the hydroxyl and ester functional groups participate in key hydrogen bonding interactions with the enzyme active site, while the cyclopropane ring contributes to optimal spatial orientation.

Further investigations have explored the compound's potential in central nervous system (CNS) drug development. A recent patent application (WO2023/154672) describes derivatives of Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate that show promising blood-brain barrier permeability and neuroprotective effects in in vitro models of oxidative stress. The unique combination of lipophilic (dimethylcyclohexyl) and polar (hydroxy, ester) moieties appears to confer both good membrane permeability and aqueous solubility, making it an attractive scaffold for CNS-targeted therapeutics.

From a chemical biology perspective, researchers have utilized this compound as a versatile building block for the synthesis of more complex molecular architectures. Its rigid cyclopropane ring system serves as a valuable conformational constraint in peptide mimetics, as demonstrated in a 2024 Nature Communications paper describing its incorporation into macrocyclic kinase inhibitors. The compound's stability under physiological conditions and its compatibility with various coupling reactions make it particularly useful for medicinal chemistry applications.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. A recent study in the Journal of Controlled Release (2024) reported the successful conjugation of Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate to nanoparticle surfaces, where it served as both a stabilizing group and a site for further functionalization with targeting ligands. This dual functionality highlights the compound's versatility in nanomedicine applications.

In conclusion, Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate (2171997-79-6) represents a promising chemical entity with diverse applications in drug discovery and chemical biology. Recent advances in its synthesis, coupled with emerging biological data, position this compound as a valuable tool for medicinal chemists. Future research directions likely include the development of more potent analogs, exploration of additional biological targets, and optimization of its physicochemical properties for specific therapeutic applications.